Cas no 1148044-30-7 (tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate)

Tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate is a spirocyclic compound featuring a diazaspiro[3.4]octane core with a benzyl substituent at the 6-position and a Boc (tert-butoxycarbonyl) protecting group at the 1-position. This structure is valuable in medicinal chemistry and drug discovery, particularly as a versatile intermediate for the synthesis of bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the spirocyclic framework offers conformational rigidity, which can improve binding affinity in target interactions. Its synthetic utility lies in its ability to serve as a scaffold for developing pharmacophores, particularly in CNS-targeted and heterocyclic compounds.
tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate structure
1148044-30-7 structure
Product Name:tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate
CAS No:1148044-30-7
MF:C18H26N2O2
MW:302.411244869232
MDL:MFCD13184450
CID:831958
Update Time:2026-04-29

tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate
    • 6-benzyl-1,6-Diazaspiro[3.4]octane-1-carboxylic acid 1,1-dimethylethyl ester
    • tert-butyl 7-benzyl-1,7-diazaspiro[3.4]octane-1-carboxylate
    • 1,6-Diazaspiro[3.4]octane-1-carboxylic acid,6-(phenylmethyl)-,1,1-dimethylethyl ester
    • AK-79728
    • ANW-68376
    • CTK8C2426
    • KB-64613
    • MDL: MFCD13184450
    • Inchi: InChI=1S/C18H26N2O2/c1-17(2,3)22-16(21)20-12-10-18(20)9-11-19(14-18)13-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3
    • InChI Key: BZXZGQDQJSTACC-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1CCC21CCN(CC3=CC=CC=C3)C2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5

tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate Pricemore >>

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Additional information on tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate

Comprehensive Overview of tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate (CAS No. 1148044-30-7)

tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate (CAS No. 1148044-30-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a unique diazaspiro[3.4]octane core, which is increasingly studied for its potential applications in drug discovery and medicinal chemistry. The presence of both a benzyl group and a tert-butyl carboxylate moiety enhances its versatility as a building block for synthesizing bioactive molecules.

In recent years, the demand for spirocyclic scaffolds like 1,6-diazaspiro[3.4]octane has surged due to their ability to improve drug-like properties such as solubility, metabolic stability, and target selectivity. Researchers are particularly interested in how tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate can be utilized in the development of central nervous system (CNS) therapeutics, given its structural resemblance to other successful pharmacophores. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, which are among the most searched topics in biomedical fields today.

The synthesis of tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate typically involves multi-step organic reactions, including N-alkylation and carbamate protection strategies. Its CAS No. 1148044-30-7 serves as a critical identifier for researchers sourcing high-purity batches for experimental use. The compound's stability under standard laboratory conditions makes it a reliable intermediate for peptide mimetics and small-molecule inhibitors, addressing the rising demand for precision medicine solutions.

From an industrial perspective, tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, chemists are exploring catalytic methods to produce such compounds with minimal waste. This ties into broader trends like ESG (Environmental, Social, and Governance) compliance in pharmaceutical manufacturing—a hot topic in corporate and academic circles alike.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS No. 1148044-30-7. These methods ensure the compound's purity and structural integrity, which are crucial for reproducibility in preclinical studies. The compound's logP and hydrogen bonding capacity are frequently calculated to predict its ADME (Absorption, Distribution, Metabolism, Excretion) profile—a key consideration for drug candidates.

In summary, tert-Butyl 6-benzyl-1,6-diazaspiro[3.4]octane-1-carboxylate represents a promising avenue for modern drug development. Its structural complexity and functional group diversity make it a valuable tool for addressing challenges in targeted therapy and personalized medicine. As research continues to evolve, this compound is poised to play a pivotal role in advancing treatments for conditions with high unmet medical needs.

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